N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide

• Molecular Formula: C22H18Cl2N2O3
• Molecular Weight: 429.3 g/mol
• IUPAC Name: 2-(2-chlorophenoxy)-N-[(E)-[2-[(2-chlorophenyl)methoxy]phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C22H18Cl2N2O3/c23-18-9-3-1-8-17(18)14-28-20-11-5-2-7-16(20)13-25-26-22(27)15-29-21-12-6-4-10-19(21)24/h1-13H,14-15H2,(H,26,27)/b25-13+
• InChI Key: YZFSUKCRUQKCOO-DHRITJCHSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)COC2=CC=CC=C2/C=N/NC(=O)COC3=CC=CC=C3Cl)Cl
• SMILES: C1=CC=C(C(=C1)COC2=CC=CC=C2C=NNC(=O)COC3=CC=CC=C3Cl)Cl

Description

N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide, also known as CPO-27, is a compound that has been synthesized for its potential use in scientific research. It is a hydrazide derivative that has been shown to have various biochemical and physiological effects.

Scientific Research Applications

N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide has been shown to have various scientific research applications. It has been studied for its potential use as a fluorescent probe for the detection of metal ions. It has also been investigated for its potential use as a catalyst for organic reactions. Additionally, N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide has been studied for its potential use in drug delivery systems.

Mechanism of Action

The mechanism of action of N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide is not fully understood. However, it has been shown to interact with metal ions and form coordination complexes. These complexes have been shown to have various biochemical and physiological effects.
Biochemical and Physiological Effects:
N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties. Additionally, N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide has been shown to have potential anti-cancer properties. These effects make N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide a promising compound for scientific research.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide in lab experiments is its high yield and purity. Additionally, N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide has been shown to have various biochemical and physiological effects, making it suitable for a wide range of scientific research applications. However, one limitation of using N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide in lab experiments is its potential toxicity. Further studies are needed to determine the safety and toxicity of N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide.

Future Directions

There are several future directions for the study of N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide. One direction is the investigation of its potential use in drug delivery systems. Additionally, further studies are needed to determine the safety and toxicity of N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide. Furthermore, the potential anti-cancer properties of N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide should be investigated in more detail. Finally, the use of N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide as a fluorescent probe for the detection of metal ions should be further explored.
Conclusion:
In conclusion, N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide is a promising compound for scientific research. Its synthesis method has been optimized for high yield and purity, making it suitable for a wide range of scientific research applications. N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide has been shown to have various biochemical and physiological effects, making it a potential candidate for drug delivery systems and anti-cancer therapies. Further studies are needed to determine the safety and toxicity of N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide, as well as to explore its potential uses in scientific research.

Synthesis Methods

The synthesis of N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide involves the reaction of 2-chlorobenzaldehyde with 2-chlorophenoxyacetic acid hydrazide in the presence of a base. The resulting compound is then treated with 2-chlorobenzyl chloride to form the final product, N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide. The synthesis of N'-[(E)-{2-[(2-chlorobenzyl)oxy]phenyl}methylidene]-2-(2-chlorophenoxy)acetohydrazide has been optimized for high yield and purity, making it suitable for scientific research applications.